Cas no 34433-90-4 (Methyl 3-formamidopropanoate)

Methyl 3-formamidopropanoate Properties

Names and Identifiers

• Methyl 3-formamidopropanoate
• LogP
• AKOS006358246
• DB-298081
• Methyl N-formyl-beta-alaninate
• 34433-90-4
• Methyl3-formamidopropanoate
• DTXSID00710536
• SCHEMBL841504
• +Expand

• InChIKey： VNBFIKOILQLFEW-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9NO3/c1-9-5(8)2-3-6-4-7/h4H,2-3H2,1H3,(H,6,7)
• SMILES： COC(CCNC=O)=O

Computed Properties

• Exact Mass: 131.05827
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 131.058
• Heavy Atom Count: 9
• Complexity: 102
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• PSA: 55.4
• Refractive Index: 1.424
• Boiling Point: 292.84°C at 760 mmHg
• Flash Point: 130.905°C
• Density: 1.087